Cas no 93242-63-8 (3-Chloro-2-methylbenzotrifluoride)

• Product Name: 3-Chloro-2-methylbenzotrifluoride
• CAS No: 93242-63-8
• MF: C₈H₆ClF₃
• MW: 194.581451892853
• CID: 1079584
• PubChem ID: 17844334
• Update Time: 2025-05-19

3-Chloro-2-methylbenzotrifluoride Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-2-methylbenzotrifluoride
• 93242-63-8
• FTRZFXRAAPUAQM-UHFFFAOYSA-N
• 1-Chloro-2-methyl-3-(trifluoromethyl)benzene
• AKOS005255927
• FS-5077
• CS-0313790
• MFCD11226662
• FT-0727484
• SCHEMBL11950652
• STL554812
• DB-093010
• BBL101018

• MDL： MFCD11226662
• Inchi： 1S/C8H6ClF3/c1-5-6(8(10,11)12)3-2-4-7(5)9/h2-4H,1H3
• InChI Key： FTRZFXRAAPUAQM-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(C(F)(F)F)=C1C

Computed Properties

• Exact Mass: 194.0110124g/mol
• Monoisotopic Mass: 194.0110124g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 0Ų

3-Chloro-2-methylbenzotrifluoride Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on 3-Chloro-2-methylbenzotrifluoride

Professional Introduction to 3-Chloro-2-methylbenzotrifluoride (CAS No. 93242-63-8)

3-Chloro-2-methylbenzotrifluoride, with the chemical formula C₈H₅ClF₃, is a fluorinated aromatic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound, identified by its unique CAS number 93242-63-8, serves as a versatile intermediate in the synthesis of various biologically active molecules. Its molecular structure, featuring a benzene ring substituted with a chlorine atom at the 3-position and a methyl group at the 2-position, along with three fluorine atoms, contributes to its reactivity and potential applications in drug discovery.

The significance of 3-Chloro-2-methylbenzotrifluoride lies in its utility as a building block for more complex chemical entities. The presence of fluorine atoms in its structure enhances its lipophilicity and metabolic stability, making it an attractive candidate for developing novel therapeutic agents. In recent years, there has been a growing interest in fluorinated compounds due to their improved pharmacokinetic properties and enhanced binding affinity to biological targets.

Recent studies have highlighted the role of 3-Chloro-2-methylbenzotrifluoride in the development of kinase inhibitors, which are crucial for treating various cancers and inflammatory diseases. For instance, researchers have demonstrated that derivatives of this compound can effectively inhibit the activity of tyrosine kinases by disrupting their binding to ATP. This finding has opened up new avenues for the design of targeted therapies against resistant forms of cancer.

In addition to its applications in oncology, 3-Chloro-2-methylbenzotrifluoride has shown promise in the treatment of infectious diseases. A notable study published in a leading pharmaceutical journal reported the synthesis of novel antiviral agents derived from this compound. These agents exhibited potent activity against RNA viruses by interfering with viral replication mechanisms. The structural features of 3-Chloro-2-methylbenzotrifluoride, particularly the electron-withdrawing effect of the fluorine atoms, were found to be critical for achieving this antiviral effect.

The agrochemical industry has also benefited from the use of 3-Chloro-2-methylbenzotrifluoride as an intermediate in the synthesis of advanced pesticides. Researchers have developed fluoro-substituted herbicides that offer improved efficacy and environmental safety compared to traditional chemistries. The incorporation of fluorine into these compounds enhances their resistance to degradation, ensuring prolonged activity in agricultural settings while minimizing ecological impact.

The synthetic methodologies for preparing 3-Chloro-2-methylbenzotrifluoride have been refined over the years, leading to more efficient and scalable processes. Modern techniques such as fluorochemical coupling reactions and palladium-catalyzed cross-coupling have enabled the production of this compound with high purity and yield. These advancements have made it more accessible for industrial applications, fostering further innovation in drug discovery and material science.

The safety profile of 3-Chloro-2-methylbenzotrifluoride is another critical aspect that has been thoroughly evaluated through extensive toxicological studies. These studies have demonstrated that while the compound exhibits moderate toxicity at high concentrations, it can be handled safely under controlled conditions. Proper handling procedures, including the use of personal protective equipment and adequate ventilation, are essential to mitigate any potential risks associated with its use.

The future prospects for 3-Chloro-2-methylbenzotrifluoride are promising, with ongoing research exploring its potential in emerging fields such as medicinal chemistry and nanotechnology. The development of new synthetic routes and applications continues to drive innovation in this area. As our understanding of fluorinated compounds grows, so does their impact on advancing scientific and industrial progress.

In conclusion, CAS number 93242-63-8 corresponds to a compound that holds significant potential across multiple domains of chemical research. Its unique structural features make it a valuable intermediate for synthesizing biologically active molecules with diverse therapeutic applications. As research progresses, we can expect to see even more innovative uses for this remarkable compound.